Cas no 1361463-93-5 (2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
• CAS No: 1361463-93-5
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912628
• Update Time: 2025-10-30

2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-9-6(2-3-14)8(4-11)15-5-7(9)10(12)13/h5,10H,2,4H2,1H3
• InChI Key： YXBPDVLECZUEGL-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C(C(F)F)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

Professional Introduction to Compound with CAS No 1361463-93-5 and Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

The compound with the CAS number 1361463-93-5 and the product name 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple reactive groups, including a chloromethyl moiety and a difluoromethyl substituent, makes this molecule a versatile intermediate for constructing complex organic architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds that exhibit promising biological activities. The pyridine core in 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile is particularly noteworthy, as pyridine derivatives have long been recognized for their role in medicinal chemistry. The compound's structure not only incorporates functional groups that enhance its reactivity but also provides a scaffold for further derivatization, enabling the synthesis of pharmacologically relevant molecules.

One of the most intriguing aspects of this compound is its potential as a building block for the development of new therapeutic agents. The chloromethyl group serves as a nucleophilic center, facilitating various coupling reactions such as nucleophilic substitution and addition reactions. This reactivity is particularly valuable in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the difluoromethyl group introduces electron-withdrawing properties, which can modulate the electronic characteristics of the molecule and influence its binding interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The incorporation of a difluoromethyl group in 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile aligns with this trend, making it an attractive candidate for further investigation. Researchers have demonstrated that fluorinated pyridines can exhibit enhanced pharmacokinetic profiles, which is crucial for the development of orally bioavailable drugs.

The methoxy group at the 4-position of the pyridine ring further enhances the compound's versatility. Methoxy-substituted pyridines are known to exhibit favorable solubility properties and can participate in various chemical transformations, including etherification and oxidation reactions. This makes 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile a valuable intermediate for synthesizing a wide range of derivatives with tailored properties.

The acetonitrile moiety at the 3-position adds another layer of functionality to this compound. Acetonitrile derivatives are commonly used in pharmaceutical synthesis due to their ability to serve as both protecting groups and reactive intermediates. The presence of this group in 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile allows for further functionalization through nucleophilic addition or elimination reactions, expanding its utility in synthetic pathways.

In the context of drug discovery, this compound has shown promise in several preclinical studies. Researchers have explored its potential as an intermediate for synthesizing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The combination of reactive sites in 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile allows for the construction of molecules that can selectively interact with specific protein targets, thereby modulating disease-related pathways.

The synthetic methodologies developed for this compound also highlight its importance in modern chemical research. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the pyridine scaffold. These methods not only demonstrate the compound's reactivity but also showcase advancements in transition metal-catalyzed organic transformations, which are essential for efficient drug synthesis.

Moreover, computational studies have been instrumental in understanding the structural and electronic properties of 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile. Molecular modeling techniques have revealed insights into how modifications at different positions can influence biological activity. These findings are crucial for guiding experimental efforts and optimizing lead compounds towards clinical candidates.

The versatility of this compound extends beyond pharmaceutical applications. It has also been explored as a building block in materials science, where fluorinated pyridines contribute to the development of advanced materials with unique electronic properties. The ability to fine-tune molecular architecture through strategic functionalization makes 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile a valuable asset in both academic research and industrial settings.

As our understanding of chemical biology continues to evolve, compounds like 2-(Chloromethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetonitrile will play an increasingly important role in uncovering new therapeutic strategies. Their multifaceted reactivity and structural adaptability make them indispensable tools for chemists and biologists alike. By leveraging these compounds effectively, researchers can accelerate the discovery and development of innovative treatments for a wide range of diseases.